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Compound of Interest

Compound Name: DS18561882

Cat. No.: B607206

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of DS18561882, a potent and isozyme-selective MTHFD2 inhibitor. Adherence to
these procedures is critical for minimizing risks associated with this research chemical.

Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for DS18561882. While a specific, publicly available SDS for DS18561882 is not readily found,
general safety protocols for handling potent research compounds should be strictly followed.
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses with side shields, and chemical-resistant gloves. All handling of the solid compound or
its solutions should be performed in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols.

Quantitative Data Summary

For clarity and ease of reference, the following table summarizes key quantitative data related
to DS18561882, gathered from supplier information and relevant research.
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Parameter Value Notes

A unique identifier for the

CAS Number 2227149-22-4 ,
chemical substance.
Molecular Formula C28H31F3N406S
Molecular Weight 608.63 g/mol
N ) Prepare solutions in a fume
Solubility Soluble in DMSO
hood.
Follow supplier
Storage Store at -20°C for long-term

recommendations for stability.

Step-by-Step Disposal Protocol

The disposal of DS18561882 and its contaminated materials must be managed as hazardous
chemical waste. Do not dispose of this compound down the drain or in regular solid waste.

Experimental Protocol for Disposal:
o Decontamination of Labware:

o All glassware and equipment that have come into contact with DS18561882 must be

decontaminated.

o Rinse the contaminated items three times with a suitable solvent in which DS18561882 is

soluble, such as ethanol or acetone.
o Collect the solvent rinsate in a designated, properly labeled hazardous waste container.
o After the solvent rinse, wash the labware with soap and water.
o Disposal of Solid Waste:

o Place any unused or expired solid DS18561882 in a clearly labeled, sealed container

designated for solid chemical waste.
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o Contaminated consumables such as gloves, weighing paper, and pipette tips should be
collected in a separate, sealed plastic bag or container also labeled as hazardous
chemical waste.

e Disposal of Liquid Waste:

o Collect all solutions containing DS18561882, including the solvent rinsate from
decontamination, in a compatible, leak-proof, and clearly labeled hazardous waste
container.

o Ensure the waste container is appropriate for the solvents used (e.g., a glass container for
organic solvents).

o Do not mix incompatible waste streams.
e Waste Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"DS18561882," the approximate concentration and quantity, and the date.

o Store the waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until collection by your institution's
environmental health and safety (EHS) department.

e Arranging for Pickup:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Follow their specific procedures for waste manifest and collection.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of DS18561882.
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DS18561882 Disposal Workflow
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Caption: Logical workflow for the safe disposal of DS18561882.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
DS18561882]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607206#ds18561882-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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